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Compound of Interest

Compound Name: 1,3,2-dioxaborolan-2-yl)benzoate

CAS No.: 1235567-13-1

Cat. No.: B597548

Get Quote

Introduction: The Strategic Role of Bpin-Benzoates
In the landscape of modern medicinal chemistry, pinacol boronate benzoate intermediates

represent a cornerstone class of building blocks. These compounds, characterized by a

benzoate ester core functionalized with a pinacol boronic ester (Bpin) moiety, serve as versatile

electrophile-nucleophile hybrids.

Their primary utility lies in the Suzuki-Miyaura cross-coupling reaction, where the Bpin group

acts as a stable, easily handled surrogate for boronic acids. Unlike free boronic acids, which

can suffer from protodeboronation or trimerization (boroxine formation), pinacol esters offer

enhanced stability during purification and storage. For drug development professionals, these

intermediates provide a modular entry point to biaryl scaffolds—a structural motif prevalent in

over 25% of FDA-approved small molecule drugs.

This guide provides a rigorous technical analysis of their molecular properties, synthesis, and

application, grounded in high-fidelity experimental protocols.
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Structural Analysis and Physical Properties
General Structural Framework
The core structure consists of a benzene ring substituted with two key functional groups:

Alkoxycarbonyl group (Benzoate):

(where R is typically Methyl, Ethyl, or tert-Butyl).

Pinacol Boronate group:

where the diol is pinacol (

-tetramethylethane-1,2-diol).

General Formula:

(for saturated alkyl esters where

is the number of carbons in the ester alkyl chain minus 1).

Molecular Weight and Formula Data
The following table summarizes the physicochemical properties of the most critical

intermediates used in pharmaceutical synthesis.
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Compound
Name

Structure Type
Molecular
Formula

Molecular
Weight ( g/mol
)

CAS Number

Methyl 4-Bpin-

benzoate
Para-substituted 262.11 171364-80-0

Ethyl 4-Bpin-

benzoate
Para-substituted 276.14 195062-62-5

Methyl 3-Bpin-

benzoate
Meta-substituted 262.11 171364-81-1

Ethyl 2-Bpin-

benzoate
Ortho-substituted 276.14 269409-99-6

tert-Butyl 4-Bpin-

benzoate
Para-substituted 304.19 192863-37-9

Key Insight: The molecular weight increases by approx. 14.03 g/mol for every methylene (

) unit added to the ester chain. The Bpin moiety itself contributes a fixed mass of roughly 127
g/mol to the aryl core (replacing a hydrogen).

Synthetic Methodologies
The synthesis of these intermediates generally follows one of three pathways, selected based

on the availability of starting materials and the desired substitution pattern.

Pathway A: Miyaura Borylation (Palladium-Catalyzed)
This is the industry standard for generating Bpin-benzoates from aryl halides. It involves the

coupling of bis(pinacolato)diboron (

) with a methyl/ethyl halobenzoate.

Mechanism:

catalytic cycle involving oxidative addition, transmetallation with

, and reductive elimination.
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Advantages: High functional group tolerance; commercially available precursors.[1]

Pathway B: Iridium-Catalyzed C-H Activation
A more atom-economical approach that directly borylates the benzoate ring.

Selectivity: Controlled by steric factors. For benzoates, Ir-catalysts often favor meta or para

positions depending on the ligand (e.g., dtbpy).

Reagents:

, ligand,

.

Pathway C: Esterification of Borono-Benzoic Acids
Used when the carboxylic acid form (4-boronobenzoic acid) is the starting material.

Protocol: Standard Fischer esterification or coupling with alkyl halides.

Limitation: Requires careful control to prevent protodeboronation under harsh acidic

conditions.

Experimental Protocol: Synthesis of Methyl 4-Bpin-
benzoate
Objective: Synthesis of Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate via

Miyaura Borylation. Scale: 10 mmol input.

Reagents & Materials
Substrate: Methyl 4-bromobenzoate (2.15 g, 10 mmol)

Boron Source: Bis(pinacolato)diboron (

) (2.79 g, 11 mmol)

Catalyst:
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(

) (245 mg, 3 mol%)

Base: Potassium Acetate (KOAc), anhydrous (2.94 g, 30 mmol)

Solvent: 1,4-Dioxane (anhydrous, degassed) or DMSO.

Step-by-Step Methodology
Inert Setup: Flame-dry a 100 mL Schlenk flask or 3-neck round-bottom flask equipped with a

magnetic stir bar and reflux condenser. Cycle with Argon/Vacuum (3x) to remove oxygen.

Why:

species generated in situ are oxygen-sensitive.

can also promote homocoupling of the boronate.

Reagent Loading: Under a counter-flow of Argon, add Methyl 4-bromobenzoate,

, KOAc, and

.

Why KOAc? A weak base is critical. Strong bases (like NaOH) promote hydrolysis or

competing Suzuki coupling of the product with the starting material.

Solvation: Add anhydrous 1,4-Dioxane (30 mL) via syringe.

Reaction: Heat the mixture to 80–90 °C for 4–12 hours. Monitor by TLC (eluent: 10%

EtOAc/Hexanes) or LC-MS.

Endpoint: Disappearance of the aryl bromide.

Workup:

Cool to room temperature.[2][3][4]
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Dilute with Ethyl Acetate (50 mL) and filter through a pad of Celite to remove inorganic

salts and Palladium black.

Wash the filtrate with water (2 x 30 mL) and brine (1 x 30 mL).

Dry over anhydrous

, filter, and concentrate in vacuo.

Purification: The crude residue is often pure enough for subsequent steps. If necessary,

purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Note: Pinacol esters can degrade on acidic silica; adding 1%

to the eluent can prevent this.

Visualizations
Catalytic Cycle: Miyaura Borylation
The following diagram illustrates the mechanistic pathway converting the aryl halide to the

pinacol boronate.
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Figure 1: Catalytic cycle of the Pd-catalyzed Miyaura borylation reaction.

Workflow: Synthesis and Purification
A logical flow for the experimental execution.
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Figure 2: Step-by-step workflow for the synthesis and isolation of pinacol boronate benzoates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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